Cas no 152518-85-9 (Cyclopentanecarboxylicacid, 3-methyl-, (1S-cis)- (9CI))

• Product Name: Cyclopentanecarboxylicacid, 3-methyl-, (1S-cis)- (9CI)
• CAS No: 152518-85-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 99212
• PubChem ID: 13239207
• Update Time: 2025-04-18

Cyclopentanecarboxylicacid, 3-methyl-, (1S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-methylcyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 3-methyl-, (1S-cis)- (9CI)
• 152518-85-9
• AKOS006375952
• SCHEMBL12423754
• Cyclopentanecarboxylicacid, 3-methyl-, (1S-cis)- (9CI)

• Inchi： 1S/C7H12O2/c1-5-2-3-6(4-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m1/s1
• InChI Key： LHJUMZACQNBHRC-RITPCOANSA-N
• SMILES： OC([C@H]1CC[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids